Diethyl 3-methyl-5-[[2-(3-methylpiperidin-1-yl)acetyl]amino]thiophene-2,4-dicarboxylate

• Molecular Formula: C19H28N2O5S
• Molecular Weight: 396.5 g/mol
• IUPAC Name: diethyl 3-methyl-5-[[2-(3-methylpiperidin-1-yl)acetyl]amino]thiophene-2,4-dicarboxylate
• InChI: InChI=1S/C19H28N2O5S/c1-5-25-18(23)15-13(4)16(19(24)26-6-2)27-17(15)20-14(22)11-21-9-7-8-12(3)10-21/h12H,5-11H2,1-4H3,(H,20,22)
• InChI Key: ONTUIMJYSOQYDU-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(SC(=C1C)C(=O)OCC)NC(=O)CN2CCCC(C2)C

Description

Diethyl 3-methyl-5-[[2-(3-methylpiperidin-1-yl)acetyl]amino]thiophene-2,4-dicarboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of Diethyl 3-methyl-5-[[2-(3-methylpiperidin-1-yl)acetyl]amino]thiophene-2,4-dicarboxylate is not fully understood. However, studies suggest that it may act by binding to specific proteins or enzymes involved in cellular processes, thereby regulating their activity.
Biochemical and Physiological Effects:
Studies have shown that Diethyl 3-methyl-5-[[2-(3-methylpiperidin-1-yl)acetyl]amino]thiophene-2,4-dicarboxylate has various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in the regulation of cellular processes, such as protein kinases. Additionally, it has been shown to have antioxidant properties, which may be beneficial in the treatment of diseases such as cancer and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Diethyl 3-methyl-5-[[2-(3-methylpiperidin-1-yl)acetyl]amino]thiophene-2,4-dicarboxylate in lab experiments is its ability to selectively bind to specific proteins or enzymes, making it a useful tool for studying their function and regulation. However, one limitation is that its mechanism of action is not fully understood, which may limit its use in certain experiments.

Future Directions

There are many potential future directions for research on Diethyl 3-methyl-5-[[2-(3-methylpiperidin-1-yl)acetyl]amino]thiophene-2,4-dicarboxylate. One direction is to investigate its potential use as a drug delivery system for targeted drug delivery to specific tissues or organs. Another direction is to study its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Additionally, further research is needed to fully understand its mechanism of action and to develop more efficient synthesis methods.

Synthesis Methods

The synthesis of Diethyl 3-methyl-5-[[2-(3-methylpiperidin-1-yl)acetyl]amino]thiophene-2,4-dicarboxylate involves the reaction of 3-methylthiophene-2,4-dicarboxylic acid with 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide and N-hydroxysuccinimide in the presence of diethylamine. The resulting product is then purified through column chromatography to obtain pure Diethyl 3-methyl-5-[[2-(3-methylpiperidin-1-yl)acetyl]amino]thiophene-2,4-dicarboxylate.

Scientific Research Applications

Diethyl 3-methyl-5-[[2-(3-methylpiperidin-1-yl)acetyl]amino]thiophene-2,4-dicarboxylate has been extensively studied for its potential applications in various fields of science. In biochemistry, it has been used as a tool to study the binding properties of proteins, particularly those involved in the regulation of cellular processes. In pharmacology, it has been investigated for its potential use as a drug delivery system for targeted drug delivery to specific tissues or organs. Additionally, it has been studied for its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.